Cas no 71669-24-4 (1,3,6,9-tetrachlorooxanthrene)

• Product name: 1,3,6,9-tetrachlorooxanthrene
• CAS No: 71669-24-4
• MF: C₁₂H₄Cl₄O₂
• MW: 321.970959663391
• CID: 1749735
• PubChem ID: 51375

1,3,6,9-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9-tetrachlorooxanthrene
• 1,3,6,9-TETRACHLORODIBENZO-P-DIOXIN
• Dibenzo(b,e)(1,4)dioxin, 1,3,6,9-tetrachloro-
• dibenzo[b,e][1,4]dioxin, 1,3,6,9-tetrachloro-
• Dibenzo-p-dioxin, 1,3,6,9-tetrachloro
• 1,3,6,9-TCDD
• 71669-24-4
• DTXSID7074088
• NS00124595
• PCDD 43
• 1,3,6,9-tetrachloro dibenzo-p-dioxin
• UNII-003X59ESM6
• QAUIRDIJIUMMEP-UHFFFAOYSA-N
• Q27231315
• DTXCID5047083
• 003X59ESM6
• 1,3,6,9-tetrachlorodibenzodioxin

• Inchi： InChI=1S/C12H4Cl4O2/c13-5-3-8(16)10-9(4-5)17-11-6(14)1-2-7(15)12(11)18-10/h1-4H
• InChI Key： QAUIRDIJIUMMEP-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(=C1Cl)OC3=C(O2)C(=CC(=C3)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.89672
• Monoisotopic Mass: 319.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 6.3

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins